Cas no 2137795-65-2 (1-(3-bromopyridin-4-yl)methyl-4-chloro-1H-pyrazol-3-amine)

1-(3-Bromopyridin-4-yl)methyl-4-chloro-1H-pyrazol-3-amine is a heterocyclic compound featuring both pyridine and pyrazole moieties, offering versatile reactivity for synthetic applications. The presence of bromine and chlorine substituents enhances its utility as a key intermediate in pharmaceutical and agrochemical synthesis, enabling selective functionalization via cross-coupling or nucleophilic substitution reactions. The amine group further expands its derivatization potential, making it valuable for constructing complex molecular architectures. Its well-defined structure and stability under standard conditions ensure consistent performance in multi-step synthetic routes. This compound is particularly useful in medicinal chemistry for the development of biologically active molecules, given its balanced reactivity and compatibility with diverse reaction conditions.
1-(3-bromopyridin-4-yl)methyl-4-chloro-1H-pyrazol-3-amine structure
2137795-65-2 structure
Product Name:1-(3-bromopyridin-4-yl)methyl-4-chloro-1H-pyrazol-3-amine
CAS No:2137795-65-2
MF:C9H8BrClN4
MW:287.543619155884
CID:5799887
PubChem ID:165951612
Update Time:2025-05-25

1-(3-bromopyridin-4-yl)methyl-4-chloro-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(3-bromopyridin-4-yl)methyl-4-chloro-1H-pyrazol-3-amine
    • 1-[(3-bromopyridin-4-yl)methyl]-4-chloro-1H-pyrazol-3-amine
    • 2137795-65-2
    • EN300-1110708
    • Inchi: 1S/C9H8BrClN4/c10-7-3-13-2-1-6(7)4-15-5-8(11)9(12)14-15/h1-3,5H,4H2,(H2,12,14)
    • InChI Key: IFYWLEXWIBZHRQ-UHFFFAOYSA-N
    • SMILES: BrC1C=NC=CC=1CN1C=C(C(N)=N1)Cl

Computed Properties

  • Exact Mass: 285.96209g/mol
  • Monoisotopic Mass: 285.96209g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 56.7Ų

1-(3-bromopyridin-4-yl)methyl-4-chloro-1H-pyrazol-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1110708-0.05g
1-[(3-bromopyridin-4-yl)methyl]-4-chloro-1H-pyrazol-3-amine
2137795-65-2 95%
0.05g
$1008.0 2023-10-27
Enamine
EN300-1110708-0.1g
1-[(3-bromopyridin-4-yl)methyl]-4-chloro-1H-pyrazol-3-amine
2137795-65-2 95%
0.1g
$1056.0 2023-10-27
Enamine
EN300-1110708-0.25g
1-[(3-bromopyridin-4-yl)methyl]-4-chloro-1H-pyrazol-3-amine
2137795-65-2 95%
0.25g
$1104.0 2023-10-27
Enamine
EN300-1110708-0.5g
1-[(3-bromopyridin-4-yl)methyl]-4-chloro-1H-pyrazol-3-amine
2137795-65-2 95%
0.5g
$1152.0 2023-10-27
Enamine
EN300-1110708-1.0g
1-[(3-bromopyridin-4-yl)methyl]-4-chloro-1H-pyrazol-3-amine
2137795-65-2
1g
$1500.0 2023-05-24
Enamine
EN300-1110708-2.5g
1-[(3-bromopyridin-4-yl)methyl]-4-chloro-1H-pyrazol-3-amine
2137795-65-2 95%
2.5g
$2351.0 2023-10-27
Enamine
EN300-1110708-5.0g
1-[(3-bromopyridin-4-yl)methyl]-4-chloro-1H-pyrazol-3-amine
2137795-65-2
5g
$4349.0 2023-05-24
Enamine
EN300-1110708-10.0g
1-[(3-bromopyridin-4-yl)methyl]-4-chloro-1H-pyrazol-3-amine
2137795-65-2
10g
$6450.0 2023-05-24
Enamine
EN300-1110708-1g
1-[(3-bromopyridin-4-yl)methyl]-4-chloro-1H-pyrazol-3-amine
2137795-65-2 95%
1g
$1200.0 2023-10-27
Enamine
EN300-1110708-5g
1-[(3-bromopyridin-4-yl)methyl]-4-chloro-1H-pyrazol-3-amine
2137795-65-2 95%
5g
$3479.0 2023-10-27

Additional information on 1-(3-bromopyridin-4-yl)methyl-4-chloro-1H-pyrazol-3-amine

Comprehensive Overview of 1-(3-bromopyridin-4-yl)methyl-4-chloro-1H-pyrazol-3-amine (CAS No. 2137795-65-2)

The compound 1-(3-bromopyridin-4-yl)methyl-4-chloro-1H-pyrazol-3-amine (CAS No. 2137795-65-2) is a specialized heterocyclic organic compound with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridine ring coupled with a pyrazole moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing kinase inhibitors and antimicrobial agents, aligning with current trends in drug discovery.

In recent years, the demand for high-purity intermediates like 1-(3-bromopyridin-4-yl)methyl-4-chloro-1H-pyrazol-3-amine has surged, driven by advancements in precision medicine and crop protection. The compound's bromopyridine and chloropyrazole functional groups enable selective modifications, catering to targeted therapeutic applications. This versatility has sparked discussions in scientific forums about its potential in addressing drug-resistant infections and chronic inflammatory diseases, topics frequently searched in academic databases.

From a synthetic chemistry perspective, CAS No. 2137795-65-2 exemplifies the growing importance of halogenated heterocycles in modern organic synthesis. Its 3-bromopyridinyl segment facilitates cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal for constructing complex molecular architectures. Laboratories focusing on fragment-based drug design often prioritize such building blocks to accelerate lead optimization.

Environmental and regulatory considerations also highlight the relevance of this compound. With the rise of green chemistry initiatives, researchers are exploring sustainable methods to synthesize 1-(3-bromopyridin-4-yl)methyl-4-chloro-1H-pyrazol-3-amine while minimizing hazardous byproducts. This aligns with frequent search queries about eco-friendly synthesis and reagent recovery in industrial settings. Analytical techniques like HPLC and LC-MS are routinely employed to ensure its purity, a critical factor for regulatory compliance in pharmaceutical applications.

The compound's physicochemical properties, including its solubility profile and thermal stability, further underscore its utility. Studies indicate that its logP value and hydrogen-bonding capacity make it suitable for formulations requiring balanced lipophilicity. These characteristics are frequently analyzed in QSAR modeling and ADMET prediction studies, addressing common questions about bioavailability optimization in early-stage drug development.

In conclusion, 1-(3-bromopyridin-4-yl)methyl-4-chloro-1H-pyrazol-3-amine represents a convergence of structural ingenuity and practical applicability in contemporary chemistry. Its integration into high-throughput screening libraries and combinatorial chemistry workflows reflects its growing prominence. As interdisciplinary research expands, this compound is poised to play a pivotal role in addressing global challenges in healthcare and sustainable agriculture.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent